Cas no 2060046-62-8 (6-chloro-N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide)

• Product Name: 6-chloro-N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide
• CAS No: 2060046-62-8
• MF: C₁₁H₁₄ClNO₂S
• MW: 259.75236082077
• MDL: MFCD30499451
• CID: 5212620
• PubChem ID: 125454927
• Update Time: 2025-08-05

6-chloro-N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-sulfonamide, 6-chloro-N-ethyl-2,3-dihydro-
• 6-chloro-N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide

• MDL： MFCD30499451
• Inchi： 1S/C11H14ClNO2S/c1-2-13-16(14,15)11-7-9-5-3-4-8(9)6-10(11)12/h6-7,13H,2-5H2,1H3
• InChI Key： YXWAFQJXEZEXIG-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(S(NCC)(=O)=O)C(Cl)=C2)CC1

Additional information on 6-chloro-N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide

Comprehensive Overview of 6-chloro-N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide (CAS No. 2060046-62-8)

6-chloro-N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide (CAS No. 2060046-62-8) is a specialized sulfonamide derivative with a unique structural framework, combining a chlorinated indene core with an ethyl-sulfonamide functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of both chloro and sulfonamide moieties enhances its reactivity, making it a versatile building block for synthesizing novel molecules targeting enzyme inhibition or receptor modulation.

In recent years, the demand for sulfonamide-based compounds like 6-chloro-N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide has surged, driven by their applications in drug discovery. Researchers are particularly interested in its potential role in developing anti-inflammatory agents or central nervous system (CNS) therapeutics, as sulfonamides are known to cross the blood-brain barrier effectively. Additionally, its chlorinated indene scaffold aligns with trends in fragment-based drug design, a hot topic in medicinal chemistry.

From a synthetic chemistry perspective, the compound’s CAS No. 2060046-62-8 serves as a critical identifier for procurement and regulatory compliance. Its stability under standard laboratory conditions and solubility in organic solvents like dimethyl sulfoxide (DMSO) or acetonitrile facilitate its use in high-throughput screening. Analytical techniques such as HPLC and LC-MS are commonly employed to verify its purity, a key concern for researchers optimizing reaction yields.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for chlorinated compounds are recommended to minimize risks. The compound’s low ecotoxicity profile, as suggested by preliminary studies, makes it a candidate for sustainable chemistry initiatives—a growing focus in industrial and academic settings.

In summary, 6-chloro-N-ethyl-2,3-dihydro-1H-indene-5-sulfonamide represents a promising intersection of structural innovation and practical utility. Its relevance to drug development, coupled with its synthetic accessibility, positions it as a valuable asset for researchers exploring next-generation therapeutics or agrochemicals. Future studies may further elucidate its mechanistic pathways and expand its applications.